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Compound of Interest

Compound Name: Allyl oct-2-enoate

Cat. No.: B15176338

An in-depth search for the chemical "allyl oct-2-enoate" did not yield specific results,
suggesting that this name may be incorrect or not in common use. However, extensive
information is available for the closely related compound allyl octanoate, as well as for ethyl
trans-2-octenoate, which features the double bond at the second position of the octenoate
chain.

This guide will focus on allyl octanoate, providing a comprehensive overview of its chemical
structure, properties, and relevant experimental protocols. A summary of ethyl trans-2-
octenoate is also included for comparison.

Allyl Octanoate: A Technical Overview

Allyl octanoate (also known as allyl caprylate) is an organic ester valued for its strong, fruity
aroma, reminiscent of pineapple and apricot.[1] This property leads to its primary applications
in the flavor and fragrance industries.[1]

Chemical Structure and Identification

o |[UPAC Name: Prop-2-enyl octanoate

« Synonyms: Allyl caprylate, Allyl n-octanoate, 2-Propenyl octanoate, Octanoic acid allyl
ester[1]

e CAS Number: 4230-97-1[1]
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e Chemical Formula: C11H2002[1]

e Molecular Weight: 184.28 g/mol [1]

Physicochemical Properties

The physical and chemical properties of allyl octanoate are summarized in the table below.

Property Value Reference
Appearance Colorless to pale yellow liquid [1]

Odor Z\;\:cie;tt, fruity, pineapple, o

Melting Point -58.7 °C [1]

Boiling Point 87-88 °C @ 6 mmHg [1]

Flash Point 95 °C (174 °F) [1112]
Density 0.872-0.880 g/mL at 25 °C [2]

Refractive Index

1.432-1.434 at 20 °C

[2]

Solubility

Insoluble in water; soluble in

alcohol and ether

[1](2]

Vapor Pressure

0.054 mmHg at 25 °C

(estimated)

[2]

Experimental Protocols

Synthesis of Allyl Octanoate via Esterification

A common method for the synthesis of allyl octanoate is through the Fischer esterification of

octanoic acid with allyl alcohol, using an acid catalyst.

o Materials: Octanoic acid, allyl alcohol, sulfuric acid (catalyst), benzene (or another suitable

solvent for azeotropic removal of water), sodium bicarbonate solution, anhydrous

magnesium sulfate, distillation apparatus.
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e Procedure:

o

Combine equimolar amounts of octanoic acid and allyl alcohol in a round-bottom flask.
o Add a catalytic amount of concentrated sulfuric acid.

o Add a solvent such as benzene to facilitate the removal of water via a Dean-Stark
apparatus.

o Heat the mixture to reflux. The reaction progress can be monitored by the amount of water
collected.

o Once the reaction is complete, cool the mixture to room temperature.

o Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the
acidic catalyst, followed by washing with water.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter the drying agent and remove the solvent under reduced pressure.

[¢]

Purify the resulting crude allyl octanoate by vacuum distillation.
Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis
To determine the purity of the synthesized allyl octanoate, GC-MS can be employed.
¢ Instrumentation: A gas chromatograph coupled with a mass spectrometer.
e Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
o Carrier Gas: Helium.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.

o Ramp: Increase to 250 °C at a rate of 10 °C/min.
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o Final hold: Hold at 250 °C for 5 minutes.
 Injector Temperature: 250 °C.
o Detector (MS) Settings:
o lonization mode: Electron lonization (EIl) at 70 eV.
o Mass range: m/z 40-400.

o Sample Preparation: Dilute a small amount of the allyl octanoate sample in a suitable solvent
(e.g., dichloromethane).

e Analysis: Inject the sample into the GC-MS system. The retention time of the major peak will
correspond to allyl octanoate, and the mass spectrum will show its characteristic
fragmentation pattern, confirming its identity and purity.

Applications

o Flavor and Fragrance: Widely used as a flavoring agent in foods and beverages and as a
fragrance component in perfumes, cosmetics, and personal care products.[1]

o Chemical Intermediate: Serves as a starting material in the synthesis of other organic
compounds.[1]

Safety and Handling

Allyl octanoate should be handled with care in a well-ventilated area, using appropriate
personal protective equipment, including gloves and safety glasses. It is a flammable liquid and
should be stored away from heat and open flames.[1]

Workflow for Synthesis and Purification
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Purification

Vacuum Pure Allyl
Distillation Octanoate

Synthesis ‘Workup

Octanoic Acid + Reflux with Crude Product Neutralization Drying
Allyl Alcohol @ (NaHCOs wash) (Anhydrous MgSOa) Solvent Removal

Click to download full resolution via product page
Caption: Synthesis and purification workflow for allyl octanoate.

Alternative Compound: Ethyl trans-2-octenoate

For reference, here is a summary of the properties of ethyl trans-2-octenoate, which has the
double bond at the position indicated in your original query.

Property Value Reference
CAS Number 7367-82-0

Chemical Formula C10H1802

Molecular Weight 170.25 g/mol

Appearance Colorless liquid

Boiling Point 222 °C

Density 0.883 g/mL at 25 °C

Refractive Index 1.4410 at 20 °C

Organoleptic Profile Fatty, green, fruity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Allyl oct-2-enoate chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176338#allyl-oct-2-enoate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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